Cas no 704877-65-6 (1-4-(1H-Imidazol-1-yl)phenylethanamine)

• Product Name: 1-4-(1H-Imidazol-1-yl)phenylethanamine
• CAS No: 704877-65-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 1744184
• PubChem ID: 3749268
• Update Time: 2025-10-28

1-4-(1H-Imidazol-1-yl)phenylethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-imidazol-1-ylphenyl)ethanamine
• 1-[4-(1H-imidazol-1-yl)phenyl]ethanamine
• ST087199
• 1-(4-imidazolylphenyl)ethylamine
• AC1MWHFW
• ACMC-209oet
• SureCN8278915
• AC1Q2B82
• CTK6A5113
• 005282
• ZERO
• EN300-09208
• {1-[4-(1H-imidazol-1-yl)phenyl]ethyl}amine
• 1-[4-(IMIDAZOL-1-YL)PHENYL]ETHANAMINE
• SCHEMBL8278915
• Z55993084
• STK349816
• CS-0206032
• DTXSID10395898
• Ethylamine, 1-(4-imidazol-1-ylphenyl)-
• AKOS016345031
• G29579
• BS-29310
• AKOS000116863
• OYVAMJZOLMOBIL-UHFFFAOYSA-N
• BBL040077
• 1-[4-(1H-IMIDAZOL-1-YL)PHENYL]-1-ETHANAMINE
• MFCD04970993
• HMS1731L13
• 704877-65-6
• 1-(4-(1H-Imidazol-1-yl)phenyl)ethanamine
• 1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-amine
• 1-4-(1H-Imidazol-1-yl)phenylethanamine

• MDL： MFCD04970993
• Inchi： 1S/C11H13N3/c1-9(12)10-2-4-11(5-3-10)14-7-6-13-8-14/h2-9H,12H2,1H3
• InChI Key： OYVAMJZOLMOBIL-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC(=CC=1)C(C)N

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-4-(1H-Imidazol-1-yl)phenylethanamine

Comprehensive Overview of 1-4-(1H-Imidazol-1-yl)phenylethanamine (CAS No. 704877-65-6)

1-4-(1H-Imidazol-1-yl)phenylethanamine, with the CAS number 704877-65-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring and a phenylethanamine backbone, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block for designing novel therapeutics targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases.

The growing demand for imidazole derivatives in modern medicine has propelled studies on 1-4-(1H-Imidazol-1-yl)phenylethanamine. Its structural versatility allows for modifications that enhance bioavailability and target specificity, addressing key challenges in drug formulation. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they serve as critical inputs for machine learning models predicting molecular interactions.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 1-4-(1H-Imidazol-1-yl)phenylethanamine?" Preliminary studies suggest its relevance in modulating neurotransmitter pathways, particularly those involving dopamine and serotonin receptors. This aligns with the increasing public interest in mental health treatments and neurological research, topics that dominate healthcare discussions today.

Another hot topic is the compound's role in green chemistry and sustainable synthesis. With the pharmaceutical industry under pressure to reduce environmental impact, researchers are exploring eco-friendly methods to produce 1-4-(1H-Imidazol-1-yl)phenylethanamine. Techniques such as catalysis and microwave-assisted synthesis are being investigated to optimize yield while minimizing waste, resonating with global sustainability goals.

From a technical standpoint, the physicochemical properties of CAS 704877-65-6 are crucial for its application. Its solubility, stability, and reactivity under various conditions are frequently studied parameters. These properties are essential for formulators aiming to develop oral or injectable formulations, answering another common query: "How can 1-4-(1H-Imidazol-1-yl)phenylethanamine be delivered effectively in vivo?"

In summary, 1-4-(1H-Imidazol-1-yl)phenylethanamine (CAS No. 704877-65-6) represents a promising candidate for advancing precision medicine and personalized therapeutics. Its intersection with cutting-edge fields like biotechnology, nanomedicine, and digital health ensures its continued relevance in scientific discourse. As research progresses, this compound may unlock new avenues for treating complex diseases, meeting the evolving needs of both academia and industry.